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Compound of Interest

Compound Name: 5-Fluoro-2-bromobenzoate

Cat. No.: B8607214

Get Quote

Executive Summary
The 5-fluoro-2-bromobenzoate scaffold is a high-value halogenated building block in

medicinal chemistry. It is characterized by three distinct functional handles: a sterically hindered

bromine at the ortho position (C2), a fluorine atom at the meta position (C5), and a

carboxylate/ester moiety at C1.

This specific substitution pattern allows for orthogonal functionalization. The C2-Br bond serves

as a site for palladium-catalyzed cross-coupling (building biaryl cores), while the C5-F atom

modulates metabolic stability and lipophilicity without introducing significant steric bulk. The

ester functionality allows for downstream cyclization or amide coupling.
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Property Methyl Ester Derivative Parent Acid

Chemical Name
Methyl 2-bromo-5-

fluorobenzoate
2-Bromo-5-fluorobenzoic acid

CAS Number 6942-39-8 394-28-5

Molecular Formula

Molecular Weight 233.03 g/mol 219.01 g/mol

SMILES
COC(=O)C1=C(Br)C=CC(F)=C

1
OC(=O)C1=C(Br)C=CC(F)=C1

Structure Ortho-bromo, meta-fluoro ester Ortho-bromo, meta-fluoro acid

Structural Conformation
The steric bulk of the bromine atom at the C2 position forces the carboxylate/ester group out of

planarity with the benzene ring. This "ortho-effect" significantly influences reactivity:

Reduced Electrophilicity: The carbonyl carbon is less accessible to nucleophiles compared to

non-hindered benzoates.

Coupling Challenges: Suzuki or Buchwald couplings at C2 require specialized ligands (e.g.,

S-Phos, X-Phos) to overcome steric crowding.

Physical & Thermodynamic Properties[2][3]
The following data aggregates experimental values and high-confidence predictive models for

the Methyl Ester (liquid) and Acid (solid).

Table 1: Physical Constants
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Property
Methyl 2-bromo-5-
fluorobenzoate

2-Bromo-5-fluorobenzoic
Acid

Physical State (20°C)
Clear, colorless to pale yellow

liquid

White to cream crystalline

powder

Melting Point N/A (Liquid at RT) 153 – 159 °C

Boiling Point ~247.5 °C (at 760 mmHg) Decomposes / Sublimes

Density 1.577 g/cm³ ~1.79 g/cm³ (Solid)

Refractive Index (

)
1.531 N/A

Flash Point ~103.5 °C N/A

Solubility (Water) Negligible (<0.1 mg/mL) Slightly soluble (Acidic pH)

Solubility (Organics)
Soluble in DCM, EtOAc,

MeOH, DMSO

Soluble in DMSO, MeOH,

Ethanol

LogP (Octanol/Water) 2.37 (Lipophilic) 1.89 (pH dependent)

Spectroscopic Characterization
Accurate identification requires analysis of the specific splitting patterns caused by the

Fluorine-Proton coupling (

coupling).

Predicted H NMR Profile (Methyl Ester in )
3.92 ppm (3H, s): Methyl ester protons (

).

7.10 – 7.20 ppm (1H, m): Proton at C4 (Para to ester). Shows splitting by adjacent H3 and
ortho F (

Hz).
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7.55 ppm (1H, dd): Proton at C6 (Ortho to ester, Ortho to F). Deshielded by the carbonyl.
Shows coupling to F (

Hz) and meta coupling to H4.

7.65 ppm (1H, dd): Proton at C3 (Ortho to Br). Deshielded by Bromine. Shows ortho coupling
to H4 (

Hz) and meta coupling to F (

Hz).

F NMR
-110 to -115 ppm: Single peak (multiplet due to H-coupling if proton-coupled).

Synthetic Utility & Reactivity[6][7]
The chemical behavior of 5-fluoro-2-bromobenzoate is defined by the competition between

the labile ester and the reactive C-Br bond.

Reactivity Visualization
The following diagram illustrates the divergent reaction pathways available for this scaffold.

Reaction Feasibility

Methyl 5-fluoro-2-bromobenzoate
(Starting Material)

Biaryl Derivative
(Suzuki Coupling)

Pd(0), Aryl-B(OH)2
(C2-Br Attack)

2-Bromo-5-fluorobenzoic Acid
(Hydrolysis)

LiOH / THF
(Ester Cleavage)

5-Amino/Alkoxy Derivative
(SNAr at C5 - Difficult)

Strong Nuc, High T
(F Displacement)

Solid Line: High Yield

Dashed Line: Low Yield/Harsh Conditions
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Click to download full resolution via product page

Figure 1: Divergent reactivity profile. The C2-Br bond is the primary handle for carbon-carbon

bond formation, while the ester allows for solubility and protection.

Experimental Protocols
Protocol A: Synthesis of Methyl 2-bromo-5-
fluorobenzoate
Objective: Conversion of the acid to the methyl ester using mild conditions to avoid

defluorination.

Reagents:

2-Bromo-5-fluorobenzoic acid (1.0 equiv)

Potassium Carbonate (

, 2.0 equiv)[1][2]

Methyl Iodide (MeI, 1.5 equiv)

Solvent: DMF (Dimethylformamide)

Procedure:

Dissolution: Dissolve 2-bromo-5-fluorobenzoic acid (10 g, 45.6 mmol) in anhydrous DMF

(100 mL) under an inert atmosphere (

).

Base Addition: Add

(12.6 g, 91.2 mmol) in a single portion. Stir for 15 minutes at room temperature.

Alkylation: Cool the suspension to 0°C. Add Methyl Iodide (4.3 mL, 68.4 mmol) dropwise

over 10 minutes.
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Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by

TLC (Hexane:EtOAc 4:1) or HPLC.[3]

Workup: Pour the reaction mixture into ice-cold water (300 mL). Extract with Ethyl Acetate (

mL).

Purification: Wash the combined organics with brine, dry over

, and concentrate in vacuo.

Yield: Expect a pale yellow oil (~95-98% yield). No column chromatography is usually

required if reagents are pure.

Protocol B: Suzuki-Miyaura Coupling (Sterically
Hindered)
Objective: Coupling an aryl boronic acid to the sterically hindered C2 position.

Reagents:

Methyl 2-bromo-5-fluorobenzoate (1.0 equiv)[4]

Aryl Boronic Acid (1.5 equiv)

Catalyst:

(5 mol%) or

/ S-Phos for difficult substrates.

Base:

(3.0 equiv)

Solvent: 1,4-Dioxane / Water (4:1)[2]

Procedure:
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Degassing: Charge a reaction vial with the benzoate ester (1.0 mmol), boronic acid (1.5

mmol),

(3.0 mmol), and Pd catalyst. Seal and purge with Argon for 5 minutes.

Solvent Addition: Add degassed Dioxane/Water mixture (5 mL) via syringe.

Heating: Heat the block to 90–100°C for 12 hours. The elevated temperature is necessary to

overcome the ortho-bromo steric hindrance.

Workup: Filter through a celite pad, dilute with EtOAc, and wash with water.

Purification: Flash column chromatography (Silica gel).

Safety & Handling (MSDS Highlights)
Hazard Classification:

Acute Toxicity (Oral): Category 3 (Toxic if swallowed).

Skin/Eye Irritation: Category 2 (Irritant).

Handling Precautions:

Inhalation: The methyl ester has a low vapor pressure but can form aerosols. Use in a fume

hood.

Skin Contact: Fluorinated aromatics can be absorbed through the skin. Wear nitrile gloves

(minimum thickness 0.11 mm).

Storage: Store in a cool, dry place. The ester is stable at room temperature but should be

kept away from strong oxidizing agents and strong bases (to prevent hydrolysis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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